3-(Piperidin-1-yl)butan-1-amine
Overview
Description
3-(Piperidin-1-yl)butan-1-amine, also known as 3-PBA, is an organic compound with the molecular formula C5H13N. It is a colorless, odorless liquid that is soluble in water. It is a derivative of the piperidine family, which is a class of cyclic organic compounds consisting of six-membered rings of nitrogen atoms. 3-PBA is an important intermediate in organic synthesis, and is used in the production of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Synthesis and Pharmaceutical Applications
- 3-(Piperidin-1-yl)butan-1-amine is a key intermediate in the synthesis of various pharmaceutical compounds. It is notably used in the large-scale synthesis of Repaglinide, a medication for diabetes, through an efficient process involving nucleophilic substitution, Grignard reaction, reduction, and resolution (Kolla et al., 2006).
- The compound has been utilized in the synthesis of 1-Amino-4-(5-aryloxazol-2-yl)-1,3-butadienes, demonstrating its versatility in creating complex molecular structures with potential pharmacological applications (Maiboroda et al., 1998).
Catalysis and Chemical Transformations
- This compound plays a role in the aerobic oxidation of cyclic amines to lactams, a process catalyzed by CeO2-supported gold nanoparticles. This transformation is significant for producing chemical feedstocks like pyrrolidone and piperidone (Dairo et al., 2016).
- It is involved in the hydrogenation of aminals, leading to the formation of 3-(γ-aminopropyl)-piperidines, a reaction influenced by catalyst choice (Zondler & Pfleiderer, 1975).
Synthesis of Complex Organic Molecules
- The compound is instrumental in the high-yielding syntheses of 1-piperidin-4-yl-substituted butyro- and valerolactams, key pharmaceutical building blocks (Mapes & Mani, 2007).
- It aids in creating conformationally rigid diamines, which are significant in medicinal chemistry. For example, the synthesis of 3-(pyrrolidin-1-yl)piperidine, a vital compound in this field (Smaliy et al., 2011).
Medicinal Chemistry and Drug Design
- This compound derivatives have been explored in the development of novel antipsychotic drugs with dopaminergic and serotoninergic affinities (Raviña et al., 1999).
- It has been used to synthesize glycosidase inhibitors, showing its potential in the development of new therapeutic agents (Baumann et al., 2008).
Antibacterial Applications
- Derivatives of this compound have shown promise in anti-mycobacterial activities, with potential applications in tuberculosis treatment (Rani et al., 2019).
Mechanism of Action
While the specific mechanism of action for “3-(Piperidin-1-yl)butan-1-amine” is not clear from the search results, piperidine derivatives in general are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
Safety and Hazards
The safety information for “3-(Piperidin-1-yl)butan-1-amine” includes the following hazard statements: H314, H335 . This means it can cause severe skin burns and eye damage, and may cause respiratory irritation . The precautionary statements include P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P403+P233, P405, P501 . These statements provide guidance on how to handle the substance safely.
Future Directions
Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Its derivatives have shown several important pharmacophoric features and are being utilized in different therapeutic applications . Therefore, the importance of the piperidine nucleus in the field of drug discovery is expected to continue to grow .
Biochemical Analysis
Biochemical Properties
3-(Piperidin-1-yl)butan-1-amine plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. It is known to interact with enzymes involved in neurotransmitter synthesis and degradation, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). These interactions can modulate the levels of neurotransmitters like dopamine and acetylcholine, influencing neurological functions. Additionally, this compound can bind to certain receptor proteins, affecting signal transduction pathways and cellular responses .
Cellular Effects
The effects of this compound on various cell types and cellular processes are diverse. In neuronal cells, it can influence cell signaling pathways by modulating neurotransmitter levels and receptor activity. This compound has been shown to affect gene expression related to neuroprotection and synaptic plasticity. In non-neuronal cells, this compound can impact cellular metabolism by interacting with metabolic enzymes, thereby altering energy production and utilization .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to enzyme active sites, either inhibiting or activating their catalytic functions. For example, its interaction with monoamine oxidase can inhibit the breakdown of neurotransmitters, leading to increased levels of these signaling molecules. Additionally, this compound can influence gene expression by interacting with transcription factors or epigenetic modifiers, thereby altering the transcriptional landscape of cells .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can maintain its activity over extended periods, but its efficacy may diminish due to gradual degradation. Long-term exposure to this compound in in vitro and in vivo studies has revealed sustained modulation of cellular processes, although the specific outcomes can vary depending on the experimental conditions .
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. At lower doses, the compound can exert beneficial effects, such as neuroprotection and enhanced cognitive function. At higher doses, it may exhibit toxic or adverse effects, including neurotoxicity and metabolic disturbances. Threshold effects have been observed, where a specific dosage range produces optimal therapeutic outcomes without significant side effects .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. It can be metabolized by cytochrome P450 enzymes, leading to the formation of active or inactive metabolites. These metabolic transformations can influence the compound’s bioavailability and efficacy. Additionally, this compound can affect metabolic flux and metabolite levels, thereby altering cellular energy balance and biosynthetic processes .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. For instance, it can be transported across the blood-brain barrier, allowing it to exert its effects on the central nervous system. The distribution of this compound within tissues can also influence its therapeutic potential and side effect profile .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or synaptic vesicles, through targeting signals or post-translational modifications. Its localization can affect its interactions with biomolecules and its overall efficacy. For example, nuclear localization may enable this compound to modulate gene expression directly, while mitochondrial localization can influence cellular energy metabolism .
Properties
IUPAC Name |
3-piperidin-1-ylbutan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2/c1-9(5-6-10)11-7-3-2-4-8-11/h9H,2-8,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JALHJUKRXXWMPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCN)N1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90619529 | |
Record name | 3-(Piperidin-1-yl)butan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90619529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
32813-36-8 | |
Record name | 3-(Piperidin-1-yl)butan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90619529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(piperidin-1-yl)butan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.